Cas no 1340066-18-3 (2-methyl-1-(1,2,3,4-tetrahydronaphthalen-1-yl)propan-2-amine)

• Product Name: 2-methyl-1-(1,2,3,4-tetrahydronaphthalen-1-yl)propan-2-amine
• CAS No: 1340066-18-3
• MF: C₁₄H₂₁N
• MW: 203.32324385643
• CID: 5906683
• PubChem ID: 63770919
• Update Time: 2025-05-22

2-methyl-1-(1,2,3,4-tetrahydronaphthalen-1-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-(1,2,3,4-tetrahydronaphthalen-1-yl)propan-2-amine
• EN300-1827512
• 1340066-18-3
• AKOS013082236

• Inchi： 1S/C14H21N/c1-14(2,15)10-12-8-5-7-11-6-3-4-9-13(11)12/h3-4,6,9,12H,5,7-8,10,15H2,1-2H3
• InChI Key： YMXRPPDHKGEVJD-UHFFFAOYSA-N
• SMILES： NC(C)(C)CC1C2C=CC=CC=2CCC1

Computed Properties

• Exact Mass: 203.167399674g/mol
• Monoisotopic Mass: 203.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 2-methyl-1-(1,2,3,4-tetrahydronaphthalen-1-yl)propan-2-amine

Comprehensive Overview of 2-methyl-1-(1,2,3,4-tetrahydronaphthalen-1-yl)propan-2-amine (CAS No. 1340066-18-3)

The compound 2-methyl-1-(1,2,3,4-tetrahydronaphthalen-1-yl)propan-2-amine (CAS No. 1340066-18-3) is a structurally unique amine derivative that has garnered significant interest in pharmaceutical and chemical research. Its molecular framework combines a tetrahydronaphthalene (tetralin) core with a 2-methylpropan-2-amine moiety, making it a subject of study for potential applications in drug discovery and material science. Researchers are particularly intrigued by its stereochemistry and the potential for modulating biological activity through structural modifications.

In recent years, the demand for novel amine-based compounds like 2-methyl-1-(1,2,3,4-tetrahydronaphthalen-1-yl)propan-2-amine has surged due to their versatility in medicinal chemistry. The compound's tetrahydronaphthalene backbone is a common motif in bioactive molecules, often associated with improved pharmacokinetic properties. This has led to increased searches for "tetralin derivatives in drug design" and "amine-functionalized tetrahydronaphthalenes," reflecting the scientific community's focus on optimizing drug-like properties.

The synthesis of CAS No. 1340066-18-3 typically involves multi-step organic reactions, including catalytic hydrogenation and reductive amination. Advanced techniques such as asymmetric synthesis are also explored to access enantiomerically pure forms, which are critical for chiral drug development. Discussions around "green synthesis of tetrahydronaphthalene amines" and "catalytic methods for amine functionalization" highlight the growing emphasis on sustainable chemistry practices in producing such compounds.

From an application perspective, 2-methyl-1-(1,2,3,4-tetrahydronaphthalen-1-yl)propan-2-amine is investigated for its potential as a building block in central nervous system (CNS) targeting agents. The tetralin structure is known to enhance blood-brain barrier permeability, a hot topic in neurodegenerative disease research. Queries like "CNS drug delivery with tetrahydronaphthalene scaffolds" and "amine derivatives for neuroprotection" underscore the intersection of this compound with cutting-edge therapeutic areas.

Analytical characterization of CAS No. 1340066-18-3 employs techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. The compound's stability under various pH conditions and its solubility profile are frequently studied, aligning with industry trends toward "preformulation studies of amine APIs" and "physicochemical property prediction." These aspects are crucial for translational research and industrial scale-up.

In material science, the 2-methylpropan-2-amine group in this compound offers opportunities for polymer modification and surface functionalization. Recent publications exploring "amine-modified tetralin polymers" and "smart materials with bicyclic amines" demonstrate the expanding utility of such structures beyond pharmaceuticals. This dual applicability in life sciences and advanced materials makes 1340066-18-3 a compelling case for interdisciplinary research.

Regulatory considerations for 2-methyl-1-(1,2,3,4-tetrahydronaphthalen-1-yl)propan-2-amine focus on its safety profile and environmental impact. While not classified as hazardous, proper handling protocols are emphasized in literature, with particular attention to "safe handling of amine derivatives" and "biodegradability of tetrahydronaphthalene compounds." These topics resonate with the broader push for responsible chemical innovation.

The commercial availability of CAS No. 1340066-18-3 through specialty chemical suppliers has enabled broader academic and industrial access. Market analyses reveal growing interest in "custom synthesis of tetralin amines" and "bulk procurement of pharma intermediates," indicating its value in supply chains. Patent landscapes show incremental innovations around this scaffold, particularly in protecting novel synthetic routes and derivative compositions.

Future research directions for 2-methyl-1-(1,2,3,4-tetrahydronaphthalen-1-yl)propan-2-amine may explore its potential in catalysis or as a ligand in metal-organic frameworks. The compound's rigid bicyclic structure could offer steric advantages in these applications, tying into trending searches for "sterically hindered amines in catalysis" and "MOF design with bicyclic linkers." Such developments would further diversify its scientific relevance.

In summary, 1340066-18-3 represents a fascinating case study in how structural features like the tetrahydronaphthalene ring and tertiary amine group can enable diverse applications. Its ongoing study addresses multiple contemporary challenges in chemistry and biology, from sustainable synthesis to targeted therapeutics, ensuring its continued prominence in scientific discourse.